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Compound of Interest

Compound Name: 1-Hexene, 6-fluoro-

Cat. No.: B1617930 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Hexene, 6-fluoro- is not readily available.

The following guidance is based on the chemical structure, information on analogous

compounds such as 1-hexene and other fluorinated alkenes, and general principles of

laboratory safety. Researchers should always conduct a thorough risk assessment before

handling this chemical.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Hexene, 6-fluoro-. The

procedural guidance is designed to answer specific operational questions and build a

foundation of trust in laboratory safety.

Physical and Chemical Properties
Limited quantitative data is available for 1-Hexene, 6-fluoro-. The following table summarizes

known information.

Property Value Source

Molecular Formula C6H11F PubChem[1]

Molecular Weight 102.15 g/mol PubChem[1]

Note: Due to the lack of a dedicated Safety Data Sheet (SDS) for 1-Hexene, 6-fluoro-, other

critical data such as boiling point, flash point, and toxicity information are not available. As a
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flammable liquid and a fluorinated organic compound, it should be handled with extreme

caution.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is critical when handling 1-
Hexene, 6-fluoro-. The following table outlines the recommended PPE.

Body Part Recommended Protection Rationale

Eyes/Face
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors. Standard safety

glasses are not sufficient.

Skin

Chemical-resistant gloves

(e.g., nitrile or neoprene). A

flame-resistant lab coat and

closed-toe shoes are

mandatory.

Prevents skin contact and

protects from potential fire

hazards.

Respiratory

Work in a well-ventilated fume

hood. If the concentration in

the air may exceed exposure

limits, a NIOSH-approved

respirator with an organic

vapor cartridge is necessary.

Protects against inhalation of

potentially harmful vapors.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential for the safe handling of 1-Hexene, 6-
fluoro-.

1. Preparation:

Ensure a chemical fume hood is operational and has been recently certified.

Have a fire extinguisher (Class B: for flammable liquids) and a safety shower/eyewash

station readily accessible.
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Prepare all necessary equipment and reagents before introducing 1-Hexene, 6-fluoro- to
the work area.

Ensure all glassware is free of cracks and contaminants.

2. Handling:

Conduct all manipulations of 1-Hexene, 6-fluoro- within the fume hood.

Ground all equipment to prevent static discharge, which could be an ignition source.[2][3]

Use only non-sparking tools.[2][3]

Keep the container tightly closed when not in use.[2]

Avoid heating the substance near open flames or other ignition sources.[2][3]

3. In Case of a Spill:

Evacuate the immediate area.

If the spill is large or you are unsure how to handle it, contact your institution's environmental

health and safety (EHS) department immediately.

For small spills within a fume hood, use an inert absorbent material (e.g., vermiculite, sand)

to contain the spill.

Place the absorbent material into a sealed, labeled container for hazardous waste disposal.

Disposal Plan
Fluorinated hydrocarbons are persistent in the environment and require special disposal

considerations.

Waste Collection: Collect all waste containing 1-Hexene, 6-fluoro- in a designated, sealed,

and clearly labeled hazardous waste container.
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Do Not Dispose Down the Drain: This compound should never be disposed of in the sanitary

sewer system.

Professional Disposal: The disposal of fluorinated organic compounds is regulated. Arrange

for disposal through your institution's EHS department, which will use a licensed hazardous

waste disposal company. High-temperature incineration is a common method for the

destruction of fluorinated compounds.[4]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 1-Hexene, 6-
fluoro- from preparation to disposal.
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- Tightly sealed container
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Disposal
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Caption: Safe handling workflow for 1-Hexene, 6-fluoro-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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